Acridines
Acridines are a class of heterocyclic compounds containing a nine-membered ring system with one nitrogen and two carbon atoms. These compounds exhibit diverse chemical properties due to their unique structure, making them valuable in various applications. In the pharmaceutical industry, acridines have shown potential as antitumor agents due to their ability to intercalate into DNA, leading to disruption of DNA function. Additionally, they are used as photochemical and electron donor materials in organic electronics. Furthermore, acridine derivatives serve as fluorescent dyes for biological research, allowing for the visualization of cells and organelles under fluorescence microscopy. Their aromatic nature also lends them applications in dye-making and organic synthesis, where their stability and reactivity make them useful intermediates.

Structure | Chemical Name | CAS | MF |
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9-Acridinecarboxamide | 35417-96-0 | C14H10N2O |
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1,2,3,4-Tetrahydroacridin-9-amine | 321-64-2 | C13H14N2 |
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9-Acridinamine,3-methyl- | 23045-13-8 | C14H12N2 |
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Benz[c]acridine,7,10-dimethyl- | 2381-40-0 | C19H15N |
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LUCIGENIN | 2315-97-1 | C28H22N4O6 |
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Acridinamine | 27254-80-4 | C13H10N2 |
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Acetamide,N-3-acridinyl- | 23043-50-7 | C15H12N2O |
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9H-Quino[4,3,2-de][1,10]phenanthrolin-9-one,5-hydroxy- | 143370-24-5 | C18H9N3O2 |
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9H-Quino[4,3,2-de][1,10]phenanthrolin-9-one,5-methoxy- | 143370-23-4 | C19H11N3O2 |
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1,2,3,4-Tetrahydroacridin-9(10H)-one | 13161-85-8 | C13H13NO |
Related Literature
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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